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Cat. No.: B046574 Get Quote

N-Methylcyclohexylamine: Technical Support
Center
This guide provides essential information for researchers, scientists, and drug development

professionals on the proper disposal of N-Methylcyclohexylamine (NMCA) waste and its

environmental impact.

Frequently Asked Questions (FAQs)
Q1: What is N-Methylcyclohexylamine (NMCA)?

A1: N-Methylcyclohexylamine (CAS No. 100-60-7) is a secondary aliphatic amine.[1][2] It is a

colorless to pale yellow liquid with a distinct amine-like odor.[3][4] It is flammable, corrosive,

and slightly soluble in water.[1][5] NMCA is used as a solvent and as an intermediate in the

synthesis of various chemicals, including pharmaceuticals, dyes, corrosion inhibitors, and

rubber vulcanization accelerators.[1][3][4][5][6]

Q2: What are the primary hazards associated with NMCA?

A2: NMCA is a hazardous substance with the following primary risks:

Flammability: It is a flammable liquid and vapor, with a flash point of 29°C (84.2°F).[7][8]

Vapors can form explosive mixtures with air.[8][9]
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Corrosivity: It causes severe skin burns and serious eye damage.[1][5]

Toxicity: It is harmful if swallowed, toxic in contact with skin, and may be toxic if inhaled.[1][9]

Exposure can lead to irritation of the respiratory tract, dizziness, or suffocation.[7][10]

Q3: How should I properly store NMCA waste?

A3: Store NMCA waste in a designated, sealed, and properly labeled container made of a

compatible material.[11] The storage area should be cool, dry, and well-ventilated, away from

sources of ignition and incompatible materials like strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[7][8][12] Containers should be kept tightly closed and stored in

a flammables and/or corrosives area.[7][12]

Q4: What is the general procedure for disposing of NMCA waste?

A4: NMCA must be disposed of as hazardous waste.[11] Do not empty it into drains or release

it into the environment.[12][13] All waste disposal must be handled by a licensed disposal

company in accordance with local, state, and national regulations.[8][12] Leave the chemical in

its original or a suitable, clearly labeled container and do not mix it with other waste.[11][12]

Q5: What are the main environmental concerns with NMCA?

A5: The primary environmental concern is its toxicity to aquatic life.[3][12] It is considered

harmful to aquatic organisms with long-lasting effects.[12] Spills can contaminate soil and

water.[13] While it is expected to be biodegradable, large or frequent spills can have a harmful

effect on the environment.[14][15]

Troubleshooting Guide
Issue: A small spill of N-Methylcyclohexylamine has occurred in the lab.

Solution:

Safety First: Immediately evacuate non-essential personnel from the area.[12] Ensure the

area is well-ventilated.[7] Remove all sources of ignition (open flames, sparks).[1][7]

Personal Protective Equipment (PPE): Before addressing the spill, ensure you are wearing

appropriate PPE, including chemical safety goggles or a face shield, chemical-resistant
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gloves (e.g., nitrile), a lab coat, and respiratory protection if ventilation is inadequate.[7][11]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as vermiculite, dry sand, or earth.[7][11][12] Do not use combustible materials like paper

towels.[11]

Cleanup: Use non-sparking tools to collect the absorbed material.[1][7] Place the

contaminated material into a designated, sealable container for hazardous waste.[7][12]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.[11]

Disposal: Label the container as "Hazardous Waste" including the chemical name and

dispose of it through a licensed waste disposal service.[11]

Issue: The NMCA waste container is leaking or damaged.

Solution:

Assess the Situation: Wearing full PPE, carefully inspect the container to determine the

extent of the damage.

Overpacking: If possible, place the entire leaking container into a larger, compatible, and

secure "overpack" drum. This will contain any further leakage.

Transfer: If an overpack drum is not available, carefully transfer the waste into a new,

appropriate container that is properly labeled. This should be done in a well-ventilated area,

preferably a fume hood, using non-sparking tools.[7]

Labeling: Ensure the new container is clearly labeled as "Hazardous Waste" and includes

"N-Methylcyclohexylamine".[11]

Decontaminate and Dispose: Decontaminate the exterior of the new container and the

damaged container. The damaged container and any contaminated cleanup materials must

also be disposed of as hazardous waste.[12]

Reporting: Report the incident to your institution's Environmental Health and Safety (EHS)

department.
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Data Presentation
Table 1: Physical and Chemical Properties of N-Methylcyclohexylamine

Property Value Source(s)

CAS Number 100-60-7 [7]

Molecular Formula C₇H₁₅N [7]

Molecular Weight 113.20 g/mol [7]

Appearance Colorless to pale yellow liquid [3]

Odor Amine-like [3]

Boiling Point
149 °C (300.2 °F) at 760

mmHg
[7][8]

Melting Point -8 to 9 °C (17.6 °F) [7][9]

Flash Point 29 °C (84.2 °F) [7][8]

Density 0.868 g/mL at 25 °C [9][12]

Water Solubility
Slightly soluble; 54 g/L at 20

°C
[1][12]

Vapor Pressure 5 hPa at 20 °C [8][12]

Table 2: Toxicological Data for N-Methylcyclohexylamine
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Endpoint Species Value Source(s)

LD50 Oral Rat 400 mg/kg [7][15]

LD50 Dermal Rat 400 - 1000 mg/kg [15]

LC50 Inhalation Rat > 22.8 mg/L (8 h) [15]

Skin

Corrosion/Irritation
-

Causes severe skin

burns
[1][15]

Eye Damage/Irritation -
Causes serious eye

damage
[1][15]

Table 3: Ecotoxicity Data for N-Methylcyclohexylamine

Endpoint Species Value Duration Source(s)

LC50 (Fish)
Leuciscus idus

(Golden orfe)
> 32 - 46 mg/L - [12]

EC50

(Invertebrate)

Daphnia magna

(Water flea)
50 mg/L 48 h [12]

ErC50 (Algae)

Desmodesmus

subspicatus

(Green algae)

15.4 mg/L 72 h [12]

NOEC (Algae)

Desmodesmus

subspicatus

(Green algae)

2.5 mg/L 72 h [12]

Experimental Protocols
Protocol 1: Safe Handling and Personal Protective Equipment (PPE)

Engineering Controls: Always handle NMCA in a well-ventilated area.[7] A fume hood is

strongly recommended.[11] Use explosion-proof equipment and ensure eyewash stations

and safety showers are readily accessible.[8]
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[12]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[7][11]

Body Protection: Wear a lab coat or chemical-resistant apron.[11]

Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded,

use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[7]

Hygiene: Avoid contact with skin, eyes, and clothing.[12] Wash hands thoroughly after

handling.[9] Do not eat, drink, or smoke in work areas.[9]

Protocol 2: Waste Disposal

Waste Identification: N-Methylcyclohexylamine is classified as a hazardous waste due to

its flammability and corrosivity.[7][11]

Containerization: Collect all NMCA waste (including contaminated materials from spills) in a

designated, compatible, and leak-proof container.[11] Do not mix with other waste streams.

[12]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "N-
Methylcyclohexylamine," and any other information required by your institution.[11]

Storage: Store the sealed container in a designated hazardous waste accumulation area that

is cool, dry, well-ventilated, and away from incompatible materials.[7]

Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company.[12] Comply with all local, state, and federal regulations (e.g., EPA regulations

under 40 CFR Parts 260-279).[7][16]

Protocol 3: Environmental Impact Assessment (Analytical Methods)

This is a generalized protocol. Specific methods must be validated for your matrix and

equipment.
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Sample Collection:

Water: Collect water samples in clean glass vials with Teflon-lined caps.

Soil/Sediment: Collect soil samples using clean stainless steel or glass equipment and

store in wide-mouth glass jars.

Sample Preparation:

Water (Volatiles): Use a Purge and Trap (P&T) method to extract and concentrate volatile

components like NMCA.[17]

Soil/Sediment (Semi-volatiles): Use Soxhlet extraction with an appropriate organic solvent

to extract NMCA from the solid matrix.[17]

Cleanup: The extracted sample may require cleanup steps (e.g., solid-phase extraction) to

remove interfering non-target chemicals.[17]

Analysis:

Instrumentation: The primary method for sensitive and selective analysis is Gas

Chromatography-Mass Spectrometry (GC-MS).[17][18]

Procedure: Introduce the prepared sample extract into the GC-MS system. The gas

chromatograph separates the components of the mixture, and the mass spectrometer

identifies and quantifies NMCA based on its unique mass spectrum and retention time.

Data Interpretation: Compare results to established environmental quality standards or risk-

based screening levels to assess the extent of contamination and potential impact.
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Caption: Workflow for the safe disposal of N-Methylcyclohexylamine waste.
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Caption: Potential environmental impact pathway of an N-Methylcyclohexylamine release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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